1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-(3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazin-4-yl)ethanone
• InChI: InChI=1S/C8H14N2O2/c1-6(11)10-2-3-12-8-5-9-4-7(8)10/h7-9H,2-5H2,1H3
• InChI Key: PAFLJSQENSIAIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCOC2C1CNC2

Description

1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one is a bicyclic amine derivative featuring a fused pyrrolidine-morpholine scaffold with an acetyl substituent. The octahydropyrrolomorpholine core confers unique stereoelectronic properties, while the acetyl group may influence solubility and metabolic stability.

Preparation Methods

The synthesis of 1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as pyrrolidine and morpholine derivatives.

Cyclization Reaction: The key step involves a cyclization reaction where the pyrrolidine and morpholine rings are fused together. This can be achieved using specific catalysts and reaction conditions.

Purification: The resulting product is then purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for cost-effectiveness and yield.

Chemical Reactions Analysis

1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. .

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism by which 1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context of its use. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural Features

The compound’s closest analogs include morpholine derivatives and bicyclic amines such as pyrrolo-pyridazines and pyrrolo-pyrazines. Below is a comparative analysis:

Compound	Core Structure	Key Functional Groups	Molecular Complexity
1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one	Octahydropyrrolomorpholine (saturated bicyclic)	Acetyl, tertiary amine	Moderate
EP 4 374 877 A2 Patent Compounds	Pyrrolo[1,2-b]pyridazine	Fluorophenyl, carboxamide, trifluoromethyl	High
Morpholine	Monocyclic morpholine	Ether, secondary amine	Low

Key Observations :

• Unlike the fluorinated aryl and carboxamide groups in the patent compounds (EP 4 374 877 A2) , the acetyl group in the target molecule may reduce steric hindrance, favoring passive diffusion across membranes.

Physicochemical Properties

Property	1-{Octahydropyrrolo[...]ethan-1-one	EP 4 374 877 A2 Compounds	Morpholine
Lipophilicity (LogP)	Estimated ~1.5–2.0 (acetyl increases)	~3.5–4.5 (fluorinated groups)	0.8
Water Solubility	Moderate (polar acetyl group)	Low (lipophilic substituents)	High
Metabolic Stability	Acetyl may undergo hydrolysis	Halogens enhance stability	Stable

Analysis :

• The acetyl group in the target compound balances lipophilicity and solubility, whereas the patent compounds prioritize metabolic stability via halogenation .
• Morpholine’s high solubility makes it a common solubilizing agent, but its lack of rigidity limits applications in targeted drug design.

Biological Activity

1-{Octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one (CAS No. 1865205-84-0) is a chemical compound characterized by its unique bicyclic structure. This compound has gained attention in pharmacological research due to its potential biological activities, which may include effects on various cellular processes and pathways.

Chemical Structure

The molecular formula for 1-{octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one is C_{12}H_{19}N_{2}O, with a molecular weight of approximately 206.67 g/mol. Its structure features a morpholine ring fused with a pyrrolidine moiety, contributing to its biological activity.

Biological Activity Overview

Research into the biological activity of this compound indicates several potential therapeutic applications, particularly in the fields of neuropharmacology and oncology. The following sections detail specific activities observed in various studies.

Anticancer Activity

Recent studies have explored the anticancer properties of 1-{octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one. For instance:

• Case Study: K562 Cells
  In vitro experiments demonstrated that this compound induces apoptosis in K562 leukemia cells. The mechanism involves a decrease in mitochondrial membrane potential and the release of cytochrome c, leading to the activation of caspases involved in apoptosis signaling pathways. Notably, treatment resulted in increased expression of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic Bcl-2 .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Study Findings
  In assays against various bacterial strains, 1-{octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one exhibited significant inhibitory effects, suggesting potential as a lead compound for developing new antibiotics .

The biological activity of 1-{octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one can be attributed to its interaction with specific cellular targets:

• Caspase Activation : The compound activates caspases through mitochondrial pathways, facilitating programmed cell death in cancer cells.
• Inhibition of Key Enzymes : Preliminary studies suggest that it may inhibit enzymes involved in cancer cell proliferation and survival.

Pharmacokinetics

Understanding the pharmacokinetic profile is crucial for evaluating the therapeutic potential of this compound:

Parameter	Value
Absorption	Moderate
Bioavailability	To be determined
Metabolism	Hepatic (Phase I & II)
Excretion	Renal

Future Directions

Further research is necessary to fully elucidate the biological mechanisms and therapeutic potentials of 1-{octahydropyrrolo[3,4-b]morpholin-4-yl}ethan-1-one. Future studies should focus on:

• In Vivo Studies : Assessing efficacy and safety in animal models.
• Mechanistic Studies : Detailed investigations into molecular interactions and signaling pathways affected by the compound.
• Structure-Activity Relationship (SAR) : Exploring modifications to enhance potency and selectivity.